Cas no 18595-15-8 (Methyl 3-amino-5-methylbenzoate)
Methyl 3-amino-5-methylbenzoate is a benzoate ester derivative featuring both amino and methyl functional groups on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its amino group allows for further functionalization, enabling the production of more complex molecules, while the ester moiety provides reactivity for hydrolysis or transesterification. The methyl substitution enhances stability and influences electronic properties, making it useful in fine chemical synthesis. The product is typically characterized by high purity and consistent performance, ensuring reliable results in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
18595-15-8 structure
Product Name:Methyl 3-amino-5-methylbenzoate
CAS No:18595-15-8
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD09263222
CID:123067
PubChem ID:21129903
Update Time:2025-05-28
Methyl 3-amino-5-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-5-methylbenzoate
- 3-Amino-5-Iodo-methyl benzoate
- 3-amino-5-methylBenzoic acid methyl ester
- Benzoic acid,3-amino-5-methyl-, methyl ester
- Methyl 5-amino-3-iodobenzoate
- 3-amino-5-methyl-benzoic acid methyl ester
- 5-Amino-3-methyl-benzoesaeure-methylester
- Benzoic acid, 3-amino-5-methyl-, methyl ester
- AB0072771
- ST24047792
- 3-Amino-5-methyl-benzoic acid methyl ester, AldrichCPR
- SCHEMBL3349389
- MFCD09263222
- DTXSID20610923
- FT-0749857
- AKOS012321778
- EN300-651698
- CS-0028806
- DS-14150
- SB34631
- 3-chloro-2-hydroxypropanesulphonicacid
- SY102800
- AC-28503
- 18595-15-8
-
- MDL: MFCD09263222
- Inchi: 1S/C9H11NO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,10H2,1-2H3
- InChI Key: BPJRIMLTKIFIHS-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(=CC(C)=C1)N)=O
Computed Properties
- Exact Mass: 276.96000
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.5
Experimental Properties
- Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 303.1°C at 760 mmHg
- Flash Point: 158.1°C
- Refractive Index: 1.558
- Solubility: Slightly soluble (2.1 g/l) (25 º C),
- PSA: 52.32000
- LogP: 2.24120
Methyl 3-amino-5-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156672-1g |
Methyl 3-amino-5-methylbenzoate |
18595-15-8 | 95% | 1g |
$153 | 2021-06-17 | |
| Chemenu | CM156672-5g |
Methyl 3-amino-5-methylbenzoate |
18595-15-8 | 95% | 5g |
$421 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM676-200mg |
Methyl 3-amino-5-methylbenzoate |
18595-15-8 | 97% | 200mg |
141.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM676-50mg |
Methyl 3-amino-5-methylbenzoate |
18595-15-8 | 97% | 50mg |
58.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VM676-5g |
Methyl 3-amino-5-methylbenzoate |
18595-15-8 | 97% | 5g |
1590.0CNY | 2021-07-12 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0185-1g |
3-Amino-5-methyl-benzoic acid methyl ester |
18595-15-8 | 97% | 1g |
576.67CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0185-5g |
3-Amino-5-methyl-benzoic acid methyl ester |
18595-15-8 | 97% | 5g |
2306.68CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0185-25g |
3-Amino-5-methyl-benzoic acid methyl ester |
18595-15-8 | 97% | 25g |
8463.46CNY | 2021-05-08 | |
| TRC | M878123-10mg |
Methyl 3-amino-5-methylbenzoate |
18595-15-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M878123-50mg |
Methyl 3-amino-5-methylbenzoate |
18595-15-8 | 50mg |
$ 160.00 | 2022-06-02 |
Methyl 3-amino-5-methylbenzoate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
18595-15-8 (Methyl 3-amino-5-methylbenzoate) Related Products
- 36692-49-6(Methyl 3,4-diaminobenzoate)
- 4518-10-9(Methyl 3-aminobenzoate)
- 1949-55-9(Methyl 3,5-diaminobenzoate)
- 18595-18-1(methyl 3-amino-4-methyl-benzoate)
- 28179-47-7(5-Aminoisophthalic Acid Monomethyl Ester)
- 619-45-4(Methyl 4-aminobenzoate)
- 99-27-4(Dimethyl 5-aminoisophthalate)
- 582-33-2(Ethyl 3-aminobenzoate)
- 152699-63-3(Dibenzyl 5-aminoisophthalate)
- 63450-84-0(Methyl 4-Aminobenzoate Hydrochloride)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent